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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444 Get Quote

Essential Safety and Handling Guide for Tris(2-
methoxyethyl)borate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tris(2-methoxyethyl)borate. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Tris(2-methoxyethyl)borate is classified as a hazardous substance. Understanding its

potential risks is the first step toward safe handling. The primary concern is its classification as

a reproductive toxin.[1][2]

Hazard Classification GHS Code Description

Reproductive Toxicity Repr. 2

H361d: Suspected of

damaging the unborn child.[2]

[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize exposure and ensure a

safe laboratory environment.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to create a barrier between the user and the

chemical.[4] Below is a detailed breakdown of the required equipment.

Body Part Required PPE Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspected prior to use and

conforming to EU Directive

89/686/EEC and EN 374.[1]

Body
Impervious clothing, laboratory

coat

Provides a barrier against skin

contact.[1]

Respiratory
Not generally required with

adequate ventilation

Use in a well-ventilated area. If

ventilation is insufficient,

respiratory protection is

necessary.

Step-by-Step Handling Protocol
a. Preparation and Engineering Controls:

Obtain Instructions: Before use, obtain, read, and understand all safety instructions from the

Safety Data Sheet (SDS).[2][3]

Ventilation: Always handle Tris(2-methoxyethyl)borate in a well-ventilated area, preferably

within a chemical fume hood.[1]

Safety Equipment: Ensure that an eyewash station and emergency shower are readily

accessible and clearly marked.[5]

Avoid Ignition Sources: Remove all sources of ignition from the handling area.[1]

b. Handling the Chemical:
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Don PPE: Wear the appropriate PPE as specified in the table above.

Avoid Contact: Take measures to avoid direct contact with skin and eyes, and prevent

inhalation of any mists or vapors.[1]

Dispensing: When transferring or dispensing the chemical, use non-sparking tools.[1]

Hygiene: Do not eat, drink, or smoke in the work area.[3] Wash hands thoroughly after

handling.[1]

c. Storage:

Authorized Access: Store the chemical in a locked-up, secure area.[1][2][3]

Container: Keep the container tightly closed and store in the original container.[3][6]

Location: Store in a cool, dry, and well-ventilated place.[6]

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult, give oxygen. If breathing

has stopped, perform artificial respiration and

seek immediate medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin thoroughly with soap and

plenty of water. If skin irritation occurs, get

medical advice/attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][5] Remove

contact lenses if present and easy to do.[3]

Seek immediate medical attention.[7]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Call a doctor or Poison

Control Center immediately.[1][7]

In all cases of exposure or concern, get medical advice or attention and have the product

container or label at hand.[3][8]

Spill and Disposal Plan
a. Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the

spill.[1]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]
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Clean-up: Absorb the spill with inert, non-combustible material such as sand, diatomaceous

earth, or a universal binding agent.[3] Collect the material into a suitable, closed container for

disposal.[6]

b. Waste Disposal:

Regulations: Dispose of the chemical and its container in accordance with all applicable

local, state, and federal regulations.

Facility: The disposal must be conducted at an appropriate and approved treatment and

disposal facility.[1][2]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Tris(2-
methoxyethyl)borate from initial preparation to final disposal.

1. Preparation 2. Handling

3. Emergency Response

4. Disposal
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Caption: Workflow for handling Tris(2-methoxyethyl)borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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